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Compound of Interest

Compound Name: 3-Isochromanone

Cat. No.: B1583819 Get Quote

A Technical Guide to the Physical Properties of
3-Isochromanone
This technical guide provides an in-depth overview of the key physical properties of 3-
Isochromanone (CAS 4385-35-7), a lactone derivative utilized as an intermediate in the

synthesis of pharmaceuticals and agricultural products.[1][2] The focus is on its melting point

and solubility, critical parameters for professionals in research, development, and quality

control.

Quantitative Data Summary
The physical characteristics of 3-Isochromanone have been reported across various sources.

At room temperature, it presents as a white to off-white or pale beige crystalline solid.[1][3][4]

The following tables summarize the reported quantitative data for its melting point and

solubility.

Table 1: Reported Melting Point of 3-Isochromanone
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Melting Point (°C) Reference Type

79 - 80 Experimental Result[5][6]

80 - 82 Literature Value[4][5][7][8]

82 - 83 -[9]

82.0 - 84.0 Specification[3]

82.4 - 83.8 Experimental Result[10]

83 Reference Value[3]

Table 2: Reported Solubility of 3-Isochromanone

Solvent Solubility Description Conditions

Water Nearly Insoluble[1] -

Methanol
Soluble / Slightly Soluble[3][4]

[5][7][8]
-

Chloroform
Slightly Soluble[4][5][7][8] /

Moderately Soluble[1]
Heated, Sonicated[4][5][7][8]

Acetone
Moderately Soluble / Easily

Soluble[1]
-

Ethanol Moderately Soluble[1] -

Dichloroethane Easily Soluble[1] -

Experimental Protocols
Detailed experimental protocols for the quantitative determination of solubility are not

extensively described in the literature. However, methods for the synthesis, purification, and

subsequent melting point determination are well-documented. The melting point is a key metric

for assessing the purity of the final product.

Protocol for Synthesis, Purification, and Melting Point Determination
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This protocol is a synthesized example based on common procedures reported in the literature

for preparing 3-Isochromanone from o-tolylacetic acid.[5][6][10]

1. Synthesis Stage (Chlorination and Cyclization):

Chlorination: o-Tolylacetic acid is dissolved in a suitable solvent such as fluorobenzene and

dried via azeotropic distillation. A free radical initiator, like 2,2'-azobisisobutyronitrile (AIBN),

is added. Sulphuryl chloride is then added gradually while maintaining a constant

temperature (e.g., 60-62°C) to form 2-chloromethylphenylacetic acid.[5][6][10]

Ring Closure (Cyclization): A base, typically an alkali metal bicarbonate like potassium

bicarbonate, is added to the reaction mixture.[5][6][10] A catalytic amount of an alkali metal

iodide may also be included.[10] The mixture is stirred at an elevated temperature (e.g.,

60°C) to facilitate the intramolecular cyclization, yielding 3-Isochromanone.[5][6]

2. Purification Stage (Crystallization):

Workup: The aqueous and organic layers are separated. The organic layer containing the

product is washed and dried.[5][6]

Precipitation: An anti-solvent, such as cyclohexane or methylcyclohexane, is slowly added to

the warm organic solution to induce precipitation of 3-Isochromanone.[5][6][10]

Crystallization: The solution is cooled significantly (e.g., to 2-5°C) to maximize the yield of

crystalline product.[5][6][10]

Isolation: The crystallized solid is isolated by filtration, washed with a small amount of cold

anti-solvent, and dried under vacuum.[5][6][10]

3. Characterization Stage (Melting Point Determination):

Sample Preparation: A small amount of the dried, crystalline 3-Isochromanone is packed

into a capillary tube.

Measurement: The capillary tube is placed in a melting point apparatus. The temperature is

ramped up slowly, and the range from which the solid begins to melt until it becomes a clear
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liquid is recorded as the melting point. This value is compared against literature values to

assess purity.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and physical

characterization of 3-Isochromanone.
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Caption: Workflow for 3-Isochromanone Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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